Cas no 2097944-90-4 (2-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one)

• Product Name: 2-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one
• CAS No: 2097944-90-4
• MF: C₁₀H₁₇F₃N₂O₂
• MW: 254.249393224716
• CID: 4773702
• Update Time: 2025-06-09

2-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one
• 2-amino-1-[3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one
• 2-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one

• Inchi： 1S/C10H17F3N2O2/c1-3-17-9(10(11,12)13)4-5-15(6-9)8(16)7(2)14/h7H,3-6,14H2,1-2H3
• InChI Key： AHMDCDPRFYWDLG-UHFFFAOYSA-N
• SMILES： FC(C1(CN(C(C(C)N)=O)CC1)OCC)(F)F

Computed Properties

• Exact Mass: 254.12421228 g/mol
• Monoisotopic Mass: 254.12421228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 254.25
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6

Additional information on 2-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one

Comprehensive Overview of 2-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one (CAS No. 2097944-90-4)

The compound 2-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one (CAS No. 2097944-90-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the pyrrolidine ring and trifluoromethyl group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 2-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The trifluoromethyl moiety, in particular, is a hotspot in modern drug design, as it often enhances binding affinity and resistance to enzymatic degradation.

The synthesis and characterization of CAS No. 2097944-90-4 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and consistency, which are critical for research and industrial applications. The compound's pyrrolidine scaffold is also a common motif in many FDA-approved drugs, further underscoring its relevance in pharmaceutical development.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one in drug discovery?" The answer lies in its versatility as a building block for small-molecule inhibitors and protease-targeting agents. Its structural flexibility allows for modifications that can tailor its activity toward specific biological pathways, making it a favorite among medicinal chemists.

Another trending topic is the environmental and safety profile of fluorinated compounds. While 2-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one is not classified as hazardous, researchers emphasize the importance of sustainable synthesis methods to minimize waste and energy consumption. Green chemistry initiatives are increasingly being adopted to produce such compounds, reflecting the industry's shift toward eco-friendly practices.

From a commercial perspective, the global market for high-value chemical intermediates like CAS No. 2097944-90-4 is expanding rapidly. Pharmaceutical companies and contract research organizations (CROs) are investing heavily in these materials to accelerate their R&D pipelines. The compound's unique chemical properties and broad applicability make it a sought-after reagent in both academic and industrial settings.

In summary, 2-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one (CAS No. 2097944-90-4) represents a cutting-edge tool in modern chemistry and drug development. Its combination of a pyrrolidine core, trifluoromethyl group, and amino ketone functionality offers unparalleled opportunities for innovation. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the advancement of therapeutic science.